Cas no 1074-98-2 (3-methyl-4-nitro-1-oxido-pyridin-1-ium)

• Product Name: 3-methyl-4-nitro-1-oxido-pyridin-1-ium
• CAS No: 1074-98-2
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD00014626
• CID: 40672
• PubChem ID: 24863055
• Update Time: 2025-04-18

3-methyl-4-nitro-1-oxido-pyridin-1-ium Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-picoline N-oxide
• 3-Methyl-4-nitropyridine-1-oxide
• 3-Methyl-4-nitropyridine N-oxide
• 3-Methyl-4-nitropyridine-N-oxide
• 4-Nitro-3-picoline-N-oxide
• Pyridine, 3-methyl-4-nitro-, 1-oxide
• 3-Methyl-4-nitropyri
• 3-methyl-4-nitro-pyridin1-oxide
• 3-methyl-4-nitropyridine-l-oxide
• 3-Picoline,4-nitro-,1-oxide
• 4-Nitro-3-picoline 1-oxide
• 4-Nitro-B-picoline N-oxide
• 4-Nitro-beta-picoline N-oxide
• 3-Methyl-4-nitro-pyridin1-o×ide
• 4-Nitro-3-methylpyridine N-oxide
• 3-Picoline, 4-nitro-, 1-oxide
• 4-Nitro-3-picoline-N-oxide 99%
• 3-Methyl-4-nitropyridine 1-oxide
• 5-Methyl-4-nitropyridine N-oxide
• 3-methyl-4-nitro-pyridine 1-oxide
• 3-methyl-4-nitropyridin-1-ium-1-olate
• 3-methyl-4-nitro-1-oxidopyridin-1-ium
• MLS002693888
• WLN: T6NJ AO C1 DNW
• 3-Methyl-4-nitropy
• 3-methyl-4-nitro-1-oxido-pyridin-1-ium
• Q27256375
• CHEMBL1893701
• 4-Nitro-.beta.-picoline N-oxide
• 3-methyl-4-nitro-pyridine-1-oxide
• SCHEMBL172188
• SY005674
• N0527
• NS00015795
• MFCD00014626
• NCIOpen2_000628
• 1074-98-2
• AB01169
• AC-907/25014118
• AKOS000582996
• HMS3079H19
• 3-Methyl-4-nitropyridine N-oxide, 98%
• 3-methyl-4-nitropyridine_N-oxide
• AC-5981
• InChI=1/C6H6N2O3/c1-5-4-7(9)3-2-6(5)8(10)11/h2-4H,1H
• PS-3021
• 3-methyl-4-nitropyridineN-oxide
• 3-Methyl-4-nitropyridine1-oxide
• 4-Nitro-3-picoline, 1-oxide
• Q-103376
• NITRO-3-PICOLINE 1-OXIDE, 4-
• DTXSID10148043
• SSOURMYKACOBIV-UHFFFAOYSA-N
• NSC-168202
• BCP23162
• NSC74203
• FT-0619194
• EN300-43358
• AM20050653
• NSC-74203
• 2314-09-24-NITRO-.BETA.-PICOLINE N-OXIDE
• 4-Nitropicoline N-oxide
• 3-METHYL-4-NITROPYRIDINE OXIDE
• STR06035
• NSC168202
• SMR001559829
• 34OB5D19MK
• STK367177
• DB-009060
• ALBB-035127
• 3-Methyl-4-nitropyridine-1-oxide;4-Nitro-3-picoline N-oxide

• MDL： MFCD00014626
• Inchi： 1S/C6H6N2O3/c1-5-4-7(9)3-2-6(5)8(10)11/h2-4H,1H3
• InChI Key： SSOURMYKACOBIV-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=C(C)C=1)[N+](=O)[O-]
• BRN： 140157

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 71.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.4564 (rough estimate)
• Melting Point: 136-138 °C (lit.)
• Boiling Point: 277.46°C (rough estimate)
• Flash Point: 185.4℃
• Refractive Index: 1.5100 (estimate)
• PSA: 71.28000
• LogP: 1.85490
• Solubility: Soluble in chloroform and hot acetone

3-methyl-4-nitro-1-oxido-pyridin-1-ium Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335,H351
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： S45-S36/37-S36-S26-S22
• RTECS：UT5775000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Store at room temperature
• Packing Group：II
• Hazard Level：6.1
• Packing Group：II
• Safety Term：6.1
• Risk Phrases：R20/21/22; R40